Cas no 25545-07-7 (beta-D-1-(4-Hydroxybenzoyl)glucose)

• Product Name: beta-D-1-(4-Hydroxybenzoyl)glucose
• CAS No: 25545-07-7
• MF: C₁₃H₁₆O₈
• MW: 300.261344909668
• CID: 2048696
• PubChem ID: 14132342
• Update Time: 2025-06-13

beta-D-1-(4-Hydroxybenzoyl)glucose Chemical and Physical Properties

Names and Identifiers

• beta-D-1-(4-Hydroxybenzoyl)glucose
• 1-(4-Hydroxybenzoyl)glucose
• 1-O-p-hydroxybenzoyl-beta-D-glucose
• CHEMBL482044
• 1-o-(4-hydroxybenzoyl)-beta-d-glucopyranose
• 1-O-4-hydroxybenzoyl-beta-D-glucose
• 4-hydroxybenzoyl glucose
• p-Hydroxybenzoyl beta-D-glucopyranoside
• 4-hydroxybenzoic acid beta-D-glucopyranosyl ester
• 1-O-(4-hydroxybenzoyl)-beta-d-glucose
• AKOS040760856
• p-hydroxybenzoyl glucose
• 25545-07-7
• CHEBI:145301
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 4-hydroxybenzoate
• DA-48964
• HY-N8821

• Inchi： 1S/C13H16O8/c14-5-8-9(16)10(17)11(18)13(20-8)21-12(19)6-1-3-7(15)4-2-6/h1-4,8-11,13-18H,5H2/t8-,9-,10+,11-,13+/m1/s1
• InChI Key： XWTGDGASXRARSP-HMUNZLOLSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 300.08451746g/mol
• Monoisotopic Mass: 300.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 578.4±50.0 °C at 760 mmHg
• Flash Point: 221.6±23.6 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

beta-D-1-(4-Hydroxybenzoyl)glucose Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on beta-D-1-(4-Hydroxybenzoyl)glucose

Research Brief on beta-D-1-(4-Hydroxybenzoyl)glucose (CAS: 25545-07-7): Recent Advances and Applications

beta-D-1-(4-Hydroxybenzoyl)glucose (CAS: 25545-07-7) is a glycosidic derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a bioactive compound, particularly in the context of anti-inflammatory, antioxidant, and anticancer activities. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthesis pathways, and emerging applications in drug development.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the anti-inflammatory properties of beta-D-1-(4-Hydroxybenzoyl)glucose, demonstrating its ability to inhibit NF-κB signaling pathways in vitro. The compound exhibited dose-dependent suppression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. The study also noted the compound's favorable pharmacokinetic profile, with enhanced stability compared to its aglycone counterpart, 4-hydroxybenzoic acid.

In the realm of oncology, beta-D-1-(4-Hydroxybenzoyl)glucose has shown promise as a modulator of cellular redox balance. Research published in *Free Radical Biology and Medicine* (2024) revealed that the compound selectively induces oxidative stress in cancer cells by disrupting mitochondrial function, while sparing normal cells. This selectivity is attributed to the glucose moiety, which facilitates preferential uptake by cancer cells via overexpressed glucose transporters (GLUT-1 and GLUT-3). These findings position the compound as a candidate for targeted cancer therapies, particularly in malignancies with high glycolytic activity.

The synthetic accessibility of beta-D-1-(4-Hydroxybenzoyl)glucose has also been a focus of recent research. A 2024 paper in *Organic Letters* described an efficient enzymatic synthesis route using immobilized β-glucosidase, achieving a yield of 78% with high stereoselectivity. This green chemistry approach aligns with the pharmaceutical industry's growing emphasis on sustainable production methods. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships, with modifications at the phenolic hydroxyl group showing enhanced bioactivity in preliminary screens.

Despite these advances, challenges remain in translating beta-D-1-(4-Hydroxybenzoyl)glucose into clinical applications. Pharmacodynamic studies in animal models have reported variable oral bioavailability, prompting ongoing research into prodrug strategies and novel formulations. Furthermore, the compound's multitarget effects necessitate careful evaluation of potential off-target interactions. Current efforts are focused on optimizing its therapeutic index through medicinal chemistry approaches and combination therapies.

In conclusion, beta-D-1-(4-Hydroxybenzoyl)glucose represents a versatile scaffold with broad pharmacological potential. Its dual role as a bioactive molecule and a synthetic intermediate underscores its importance in chemical biology. Future research directions include elucidating its molecular targets with omics technologies and advancing preclinical development for specific indications. The compound's trajectory exemplifies the convergence of natural product chemistry and rational drug design in modern pharmaceutical discovery.